2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone

• IUPAC Name: (2E)-2-(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-1-phenylethanone
• InChI: InChI=1S/C17H13NO3S/c1-18-12-7-14-15(21-10-20-14)9-16(12)22-17(18)8-13(19)11-5-3-2-4-6-11/h2-9H,10H2,1H3/b17-8+
• InChI Key: YHDCTEUTFVQUEH-CAOOACKPSA-N
• Canonical SMILES: CN1C2=CC3=C(C=C2SC1=CC(=O)C4=CC=CC=C4)OCO3
• Isomeric SMILES: CN\1C2=CC3=C(C=C2S/C1=C/C(=O)C4=CC=CC=C4)OCO3
• Molecular Formula: C17H13NO3S
• Molecular Weight: 311.4 g/mol

Description

2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone, also known as MDB or MDBK, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MDB is a heterocyclic compound that contains oxygen, sulfur, and nitrogen atoms in its structure. The compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone is believed to exert its effects by binding to the active site of enzymes, thereby inhibiting their activity. The compound has been shown to interact with the hydrophobic pocket of acetylcholinesterase and butyrylcholinesterase, leading to the inhibition of their activity. This compound has also been reported to bind to the surface of proteins and modulate protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, modulation of protein-protein interactions, and induction of apoptosis in cancer cells. The compound has been reported to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. This compound has also been shown to induce apoptosis in human breast cancer cells and inhibit the growth of prostate cancer cells.

Advantages and Limitations for Lab Experiments

2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone has several advantages for use in lab experiments, including its high potency and selectivity for certain enzymes and proteins. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone, including the development of new drugs based on its structure, the investigation of its effects on other enzymes and proteins, and the study of its potential toxicity and pharmacokinetics in vivo. Additionally, further research is needed to explore the potential of this compound as a fluorescent probe for studying protein-protein interactions and as an inducer of apoptosis in cancer cells.

Scientific Research Applications

2-(7-methyl[1,3]dioxolo[4,5-f][1,3]benzothiazol-6(7H)-ylidene)-1-phenylethanone has been used in various scientific research applications, including the development of new drugs, the study of enzyme activity, and the investigation of protein-protein interactions. This compound has been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. This compound has also been used as a fluorescent probe to study protein-protein interactions.